Cas no 61372-59-6 (Benzene, 1-fluoro-4-(4-methoxybutoxy)-)

• Product Name: Benzene, 1-fluoro-4-(4-methoxybutoxy)-
• CAS No: 61372-59-6
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 481786
• PubChem ID: 59339546
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-(4-methoxybutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-(4-methoxybutoxy)-
• 1-fluoro-4-(4-methoxybutoxy)benzene
• SCHEMBL13313232
• DTXSID10731570
• 61372-59-6

• Inchi： 1S/C11H15FO2/c1-13-8-2-3-9-14-11-6-4-10(12)5-7-11/h4-7H,2-3,8-9H2,1H3
• InChI Key： UGJRMSPLXBFWSI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCCCOC

Computed Properties

• Exact Mass: 198.10565
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46